Cas no 78109-26-9 (1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one)

1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one structure
78109-26-9 structure
Product Name:1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one
CAS No:78109-26-9
MF:C8H7N3O
MW:161.160681009293
MDL:MFCD18829616
CID:551508
PubChem ID:5252045
Update Time:2025-04-19

1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-imidazo[1,2-a]pyrazin-3-yl-Ethanone
    • 1-(IMIDAZO[1,2-A]PYRAZIN-3-YL)ETHANONE
    • Ethanone,1-imidazo[1,2-a]pyrazin-3-yl-
    • 1-(2-Hydroxyethyl)-4-isobutyl-piperazine
    • 2-(4-isobutyl-piperazin-1-yl)-ethanol
    • 2-(4-Isobutylpiperazin-1-yl)ethanol
    • 3-(1-Oxoethyl)imidazo[1,2-a]pyrazine
    • 3-(1-Oxoethyl)imidazo< 1,2-a> pyrazine
    • AC1NHGBA
    • CTK4H2653
    • T6748712
    • Ethanone, 1-imidazo[1,2-a]pyrazin-3-yl- (9CI)
    • 1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one
    • SY321167
    • 1-imidazo[1,2-a]pyrazin-3-ylethanone
    • SCHEMBL1203406
    • PB43461
    • AKOS022714815
    • MFCD18829616
    • 78109-26-9
    • BS-18151
    • CS-0054122
    • Ethanone,1-imidazo[1,2-a]pyrazin-3-yl-(9ci)
    • C76500
    • EN300-1846462
    • 1-{IMIDAZO[1,2-A]PYRAZIN-3-YL}ETHANONE
    • DB-093036
    • MDL: MFCD18829616
    • Inchi: 1S/C8H7N3O/c1-6(12)7-4-10-8-5-9-2-3-11(7)8/h2-5H,1H3
    • InChI Key: HBDVLCJBSKMBHQ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CN=C2C=NC=CN12

Computed Properties

  • Exact Mass: 161.05901
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.26

1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one Pricemore >>

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